petuniasterone-C22-O-acetate
petuniasterone-C22-O-acetate
Brand Name:
Vulcanchem
CAS No.:
114176-06-6
VCID:
VC0038523
InChI:
InChI=1S/C30H44O5/c1-17(25(34-18(2)31)16-30(7)27(3,4)35-30)21-8-9-22-26-23(11-13-29(21,22)6)28(5)12-10-20(32)14-19(28)15-24(26)33/h10,12,14,17,21-26,33H,8-9,11,13,15-16H2,1-7H3/t17-,21+,22-,23-,24+,25?,26-,28-,29+,30+/m0/s1
SMILES:
CC(C1CCC2C1(CCC3C2C(CC4=CC(=O)C=CC34C)O)C)C(CC5(C(O5)(C)C)C)OC(=O)C
Molecular Formula:
C30H44O5
Molecular Weight:
484.7 g/mol
petuniasterone-C22-O-acetate
CAS No.: 114176-06-6
Main Products
VCID: VC0038523
Molecular Formula: C30H44O5
Molecular Weight: 484.7 g/mol
| CAS No. | 114176-06-6 |
|---|---|
| Product Name | petuniasterone-C22-O-acetate |
| Molecular Formula | C30H44O5 |
| Molecular Weight | 484.7 g/mol |
| IUPAC Name | [(3S)-3-[(7R,8S,9S,10R,13R,14S,17R)-7-hydroxy-10,13-dimethyl-3-oxo-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl]-1-[(2R)-2,3,3-trimethyloxiran-2-yl]butan-2-yl] acetate |
| Standard InChI | InChI=1S/C30H44O5/c1-17(25(34-18(2)31)16-30(7)27(3,4)35-30)21-8-9-22-26-23(11-13-29(21,22)6)28(5)12-10-20(32)14-19(28)15-24(26)33/h10,12,14,17,21-26,33H,8-9,11,13,15-16H2,1-7H3/t17-,21+,22-,23-,24+,25?,26-,28-,29+,30+/m0/s1 |
| Standard InChIKey | FOOICJVUXQJOTQ-PMSAPWGOSA-N |
| Isomeric SMILES | C[C@@H]([C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2[C@@H](CC4=CC(=O)C=C[C@]34C)O)C)C(C[C@@]5(C(O5)(C)C)C)OC(=O)C |
| SMILES | CC(C1CCC2C1(CCC3C2C(CC4=CC(=O)C=CC34C)O)C)C(CC5(C(O5)(C)C)C)OC(=O)C |
| Canonical SMILES | CC(C1CCC2C1(CCC3C2C(CC4=CC(=O)C=CC34C)O)C)C(CC5(C(O5)(C)C)C)OC(=O)C |
| Synonyms | PET-C22-acetate petuniasterone-C22-O-acetate |
| PubChem Compound | 195065 |
| Last Modified | Nov 11 2021 |
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